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Compound of Interest

Compound Name: AV-105

Cat. No.: B605694

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
AV-105, identified as Poly(lactide-co-glycolide) (PLGA), a biodegradable polymer widely utilized
in biomedical research and drug delivery applications. Adherence to these guidelines is critical
for ensuring a safe laboratory environment.

PLGA is generally not classified as a hazardous substance; however, proper handling and
personal protective equipment are necessary to minimize any potential risks.[1][2] The primary
concerns are the inhalation of dust and direct contact with the skin and eyes.[3][4]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling AV-
105 in a laboratory setting.
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Equipment Specification Purpose
) Safety glasses with side To prevent eye contact with
Eye Protection ) ]
shields or goggles. PLGA particles.[5][6]
) Chemical-resistant gloves To avoid direct skin contact.[7]
Hand Protection o
(e.g., nitrile). [8]

To protect clothing and skin

Body Protection Laboratory coat. o
from contamination.[8]
Required when handling the
NIOSH-approved dust mask powder form to prevent

Respiratory Protection ) ] ]
(e.g., N95). inhalation of dust particles.[3]

[7]

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Ensure a well-ventilated work area to minimize dust accumulation. A laboratory fume hood or
an area with appropriate exhaust ventilation should be used when handling powdered AV-
105.[1][6]

o Before handling, ensure that an eye-wash station and safety shower are readily accessible.

[2][6]
2. Handling the Substance:
o Wear all required PPE as specified in the table above.
e Avoid the formation of dust when handling the solid polymer.[1][7]
e Prevent contact with skin, eyes, and clothing.[4][9]

e Do not eat, drink, or smoke in the designated work area.[10]
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3. Storage:

e Store AV-105 in a tightly sealed container in a cool, dry, and well-ventilated place.[1][10]
» Protect the substance from moisture, as it degrades via hydrolysis.[10][11]

o Keep away from strong oxidizing agents.[9][10]

4. In Case of a Spill:

o For small spills, sweep up the solid material, taking care to avoid creating dust, and place it
in a suitable, labeled container for disposal.[1][7]

e Ensure adequate ventilation during cleanup.[7]
» Avoid releasing the substance into the environment.[1]

Disposal Plan

» Dispose of waste AV-105 and any contaminated materials through a licensed disposal
company.[1]

e Do not dispose of chemical waste down the sink, as this can lead to environmental
contamination.[8]

o Contaminated gloves and other disposable PPE should be disposed of in accordance with
applicable laboratory and local regulations.[7]

Emergency First-Aid Procedures

» After Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical
attention.[2]

» After Skin Contact: Wash the affected area thoroughly with soap and water.[2][7]

o After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
also under the eyelids. If irritation persists, seek medical attention.[2][9]
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» After Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical advice.[2]

Experimental Workflow for Handling AV-105

Preparation Handling Cleanup & Disposal

Perform Experimental Clean Work Area
Procedure & Equipment

Segregate Waste Dispose via Licensed
(Solid & Contaminated PPE) Contractor

Verify Ventilation Don Personal Weigh/Transfer
(Fume Hood) Protective Equipment AV-105 Powder

Click to download full resolution via product page

Caption: Workflow for the safe handling of AV-105 (Poly(lactide-co-glycolide)).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for AV-105
(Poly(lactide-co-glycolide))]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605694#personal-protective-equipment-for-handling-
av-105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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